N-(3-acetamidophenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-[2,4-dioxo-3-(pyridin-2-ylmethyl)pyrido[3,2-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H20N6O4/c1-15(30)26-16-7-4-8-17(12-16)27-20(31)14-28-19-9-5-11-25-21(19)22(32)29(23(28)33)13-18-6-2-3-10-24-18/h2-12H,13-14H2,1H3,(H,26,30)(H,27,31)
• InChI Key: QZKSQRSZFBKCBV-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=N4)N=CC=C3
• Molecular Formula: C23H20N6O4
• Molecular Weight: 444.4 g/mol

Description

N-(3-acetamidophenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C23H20N6O4 and its molecular weight is 444.451. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research has explored the synthesis of various compounds with structural similarities to N-(3-acetamidophenyl)-2-(2,4-dioxo-3-(pyridin-2-ylmethyl)-3,4-dihydropyrido[3,2-d]pyrimidin-1(2H)-yl)acetamide, focusing on their synthesis routes, structural elucidation, and potential for forming coordination complexes or derivatives with specific functionalities. For example, the three-component reaction of tautomeric amidines has been studied for the formation of polymeric coordination complexes and derivatives, showcasing the versatility of these compounds in synthesizing complex structures (Klimova et al., 2013).

Potential Biological Activities

Several studies have focused on the potential biological activities of compounds structurally related to this compound. This includes the exploration of antimicrobial, anti-inflammatory, and anticancer activities. For instance, compounds have been synthesized with the aim of evaluating their antimicrobial efficacy, demonstrating the potential of these derivatives in medical applications (Nunna et al., 2014).

Molecular Docking and Drug Design

Research into the molecular docking and potential drug design applications of compounds related to this compound has been conducted. This involves studying their interactions with specific biological targets, aiming to uncover new therapeutic agents. For example, studies have been performed to synthesize and analyze the structure of potential anticancer drugs, utilizing molecular docking to assess their efficacy (Sharma et al., 2018).